Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular formula of “Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride” is C7H14ClNO3 . The InChI code for this compound is 1S/C7H13NO3.ClH/c1-11-6(9)7(10)2-4-8-5-3-7;/h8,10H,2-5H2,1H3;1H .Physical And Chemical Properties Analysis
“Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride” has a molecular weight of 195.65 . It is a solid at room temperature . It is sealed in dry and stored at room temperature .Scientific Research Applications
Drug Synthesis and Medicinal Chemistry
Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride: is a valuable intermediate in medicinal chemistry. It is used in the synthesis of various pharmacologically active molecules. Its piperidine core is a common motif in many drugs, and its hydroxyl and carboxylate functional groups offer versatile reactivity for modifications .
- Antitubercular Agents : It serves as a precursor in the synthesis of compounds with potential antitubercular activity .
- Protein Kinase Inhibitors : The compound is utilized in creating inhibitors targeting protein kinases, which are crucial in signaling pathways related to cancer .
- Catalysis in Asymmetric Synthesis : It is also involved in the development of catalysts for asymmetric hydrogenation, a key step in producing enantiomerically pure substances .
Pharmacokinetics and Drug Design
In drug design, the physicochemical properties of Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride such as high GI absorption and solubility make it an attractive candidate for developing new therapeutic agents . Its structure allows for high bioavailability and the potential to cross biological barriers, which is essential for drug efficacy.
Clinical Research
While specific clinical applications of Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride itself are not detailed, its derivatives are likely being explored in various stages of clinical research due to the compound’s relevance in drug synthesis .
Industrial Applications
In the industrial setting, this compound is used for large-scale synthesis of pharmaceuticals and other chemicals. Its stability and ease of handling make it suitable for various chemical reactions required in industrial processes .
Biotechnology
In biotechnological research, Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride can be used to modify peptides and proteins, potentially altering their function or stability. This can be crucial in developing biologically derived drugs or in studying protein function .
Heterocyclic Chemistry Research
As a heterocyclic compound, Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride is of interest in the study of heterocyclic chemistry. Researchers use it to explore new reactions and synthesize novel heterocyclic structures that could have various applications, including material science and drug discovery .
Safety and Hazards
Mechanism of Action
Remember, safety first! Always handle chemicals with care, and use them in accordance with good laboratory practices. This compound has been associated with certain hazard statements such as H302-H315-H319-H332-H335 , so please refer to the Safety Data Sheet (SDS) and take necessary precautions when handling it.
properties
IUPAC Name |
methyl 4-hydroxypiperidine-4-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3.ClH/c1-11-6(9)7(10)2-4-8-5-3-7;/h8,10H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKPJALDKKWSWBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCNCC1)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80694567 |
Source
|
| Record name | Methyl 4-hydroxypiperidine-4-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80694567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride | |
CAS RN |
179022-53-8 |
Source
|
| Record name | Methyl 4-hydroxypiperidine-4-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80694567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 4-hydroxypiperidine-4-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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